Cas no 217466-20-1 (3,6-Tetradecanedione, 1-phenyl-)

• Product Name: 3,6-Tetradecanedione, 1-phenyl-
• CAS No: 217466-20-1
• MF: C₂₀H₃₀O₂
• MW: 302.451006412506
• CID: 1409056
• Update Time: 2024-08-16

3,6-Tetradecanedione, 1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 3,6-Tetradecanedione, 1-phenyl-

• Inchi： 1S/C20H30O2/c1-2-3-4-5-6-10-13-19(21)16-17-20(22)15-14-18-11-8-7-9-12-18/h7-9,11-12H,2-6,10,13-17H2,1H3
• InChI Key： HKRXEGAFYIPVPK-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1)CC(=O)CCC(=O)CCCCCCCC

Computed Properties

• Exact Mass: 302.2247

Experimental Properties

• Density: 0.961±0.06 g/cm3(Predicted)
• Boiling Point: 431.6±20.0 °C(Predicted)
• PSA: 34.14